Cas no 1388075-44-2 ((2E,4E)-5-((1S,3S,5R,8S)-3,8-dihydroxy-1,5-dimethyl-7-oxo-6-oxabicyclo[3.2.1]octan-8-yl)-3-(hydroxymethyl)penta-2,4-dienoic acid)

• Product Name: (2E,4E)-5-((1S,3S,5R,8S)-3,8-dihydroxy-1,5-dimethyl-7-oxo-6-oxabicyclo[3.2.1]octan-8-yl)-3-(hydroxymethyl)penta-2,4-dienoic acid
• CAS No: 1388075-44-2
• MF: C₁₅H₂₀O₇
• MW: 312.315105438232
• CID: 2841450
• PubChem ID: 72680929
• Update Time: 2025-04-21

(2E,4E)-5-((1S,3S,5R,8S)-3,8-dihydroxy-1,5-dimethyl-7-oxo-6-oxabicyclo[3.2.1]octan-8-yl)-3-(hydroxymethyl)penta-2,4-dienoic acid Chemical and Physical Properties

Names and Identifiers

• (2E,4E)-5-((1S,3S,5R,8S)-3,8-dihydroxy-1,5-dimethyl-7-oxo-6-oxabicyclo[3.2.1]octan-8-yl)-3-(hydroxymethyl)penta-2,4-dienoic acid
• 8'-Oxo-6-hydroxydihydrophaseic acid
• [ "" ]
• 5-(3,8-dihydroxy-1,5-dimethyl-7-oxo-6-oxabicyclo[3.2.1]octan-8-yl)-3-(hydroxymethyl)penta-2,4-dienoic acid
• 1388075-44-2
• NFC07544

• Inchi： 1S/C15H20O7/c1-13-6-10(17)7-14(2,22-12(13)20)15(13,21)4-3-9(8-16)5-11(18)19/h3-5,10,16-17,21H,6-8H2,1-2H3,(H,18,19)
• InChI Key： LYUJWBPVDZIFEZ-UHFFFAOYSA-N
• SMILES： O1C(C2(C)CC(CC1(C)C2(C=CC(=CC(=O)O)CO)O)O)=O

Computed Properties

• Exact Mass: 312.12100
• Monoisotopic Mass: 312.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: -0.7
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Color/Form: Cryst.
• Density: 1.535±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 622.5±55.0 °C at 760 mmHg
• Flash Point: 233.4±25.0 °C
• Solubility: Slightly soluble (17 g/l) (25 º C),
• PSA: 124.29000
• LogP: -0.24650
• Vapor Pressure: 0.0±4.1 mmHg at 25°C

(2E,4E)-5-((1S,3S,5R,8S)-3,8-dihydroxy-1,5-dimethyl-7-oxo-6-oxabicyclo[3.2.1]octan-8-yl)-3-(hydroxymethyl)penta-2,4-dienoic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Abscisic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Abscisic acids and derivatives